Cas no 26530-88-1 (1-ethyl-6-methyl-1H-1,3-benzodiazole)

1-ethyl-6-methyl-1H-1,3-benzodiazole structure
26530-88-1 structure
Product Name:1-ethyl-6-methyl-1H-1,3-benzodiazole
CAS No:26530-88-1
MF:C10H12N2
MW:160.215682029724
CID:249687
PubChem ID:45078526
Update Time:2025-04-19

1-ethyl-6-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-ethyl-6-methyl-
    • Benzimidazole,1-ethyl-6-methyl- (8CI)
    • BBA53088
    • Benzimidazole, 1-ethyl-6-methyl- (8CI)
    • SCHEMBL14446372
    • 26530-88-1
    • EN300-176772
    • 1-Ethyl-6-methyl-1H-benzo[d]imidazole
    • Z1216845367
    • AKOS027403922
    • 1-ethyl-6-methylbenzimidazole
    • 1-ethyl-6-methyl-1H-1,3-benzodiazole
    • BENZIMIDAZOLE, 1-ETHYL-6-METHYL-
    • DB-285534
    • G23790
    • 1-Ethyl-6-methyl-1H-benzimidazole
    • Inchi: 1S/C10H12N2/c1-3-12-7-11-9-5-4-8(2)6-10(9)12/h4-7H,3H2,1-2H3
    • InChI Key: NSQUUOVCOIMGSP-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC(C)=CC1=2)CC

Computed Properties

  • Exact Mass: 160.10016
  • Monoisotopic Mass: 160.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 17.82

1-ethyl-6-methyl-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B440335-50mg
1-ethyl-6-methyl-1H-1,3-benzodiazole
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$ 70.00 2022-06-07
TRC
B440335-100mg
1-ethyl-6-methyl-1H-1,3-benzodiazole
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100mg
$ 95.00 2022-06-07
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$ 365.00 2022-06-07
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Enamine
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Enamine
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Enamine
EN300-176772-0.25g
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Enamine
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